Cas no 571186-91-9 (Imatinib (Piperazine)-4-oxide)

Imatinib (Piperazine)-4-oxide structure
Imatinib (Piperazine)-4-oxide structure
Product Name:Imatinib (Piperazine)-4-oxide
CAS No:571186-91-9
MF:C29H31N7O2
MW:509.602145433426
CID:847192
PubChem ID:29982268
Update Time:2025-04-19

Imatinib (Piperazine)-4-oxide Chemical and Physical Properties

Names and Identifiers

    • Imatinib (Piperidine)-N-oxide
    • Imatinib (Piperidine)-4-oxide
    • 4-[(4-methyl-4-oxidopiperazin-4-ium-1-yl)methyl]-N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide
    • 4-[(4-methyl-4-oxido-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]-phenyl]benzamide
    • 4-[(4-methyl-4-oxido-piperazin-4-ium-1-yl)methyl]-N-[4-methyl-3-[[4-(3-pyridyl)pyrimidin-2-yl]amino]phenyl]benzamide
    • MSADRWGPCQTOST-UHFFFAOYSA-N
    • CS-0255276
    • 4-[(4-Methyl-4-oxo-4lambda~5~-piperazin-1-yl)methyl]-N-(4-methyl-3-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}phenyl)benzamide
    • CHEBI:175887
    • CGP 71422
    • DTXSID30652617
    • 4-[(4-Methyl-4-oxido-1-piperazinyl)-methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2 Pyrimidinyl]-amino]-phenyl]-benzamide
    • 571186-91-9
    • 4-[(4-Methyl-4-oxido-1-piperazinyl)-methyl]-N-{4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]-amino]-phenyl}-benzamide
    • Imatinib (Piperazine)-4-oxide
    • 1-Methyl-4-(4-((4-Methyl-3-((4-(pyridin-3-yl)pyriMidin-2-yl)aMino)phenyl)carbaMoyl)benzyl)piperazine 1-oxide
    • Benzamide, 4-[(4-methyl-4-oxido-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-; 4-[(4-Methyl-4-oxido-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]benzamide; CGP 71422; Imatinib (piperidine)-N-oxide
    • 1-Methyl-4-(4-((4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)carbamoyl)benzyl)piperazine 1-oxide (Imatinib Impurity)
    • SCHEMBL3045985
    • CGP71422
    • J-514204
    • F83278
    • 1-METHYL-4-({4-[(4-METHYL-3-{[4-(PYRIDIN-3-YL)PYRIMIDIN-2-YL]AMINO}PHENYL)CARBAMOYL]PHENYL}METHYL)PIPERAZIN-1-IUM-1-OLATE
    • AKOS030255377
    • Inchi: 1S/C29H31N7O2/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-35-14-16-36(2,38)17-15-35/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34)
    • InChI Key: MSADRWGPCQTOST-UHFFFAOYSA-N
    • SMILES: [O-][N+]1(C)CCN(CC2C=CC(C(NC3C=CC(C)=C(C=3)NC3N=CC=C(C4C=NC=CC=4)N=3)=O)=CC=2)CC1

Computed Properties

  • Exact Mass: 509.25400
  • Monoisotopic Mass: 509.25392326g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 7
  • Complexity: 753
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Melting Point: 146-149°C
  • PSA: 109.34000
  • LogP: 4.64560

Imatinib (Piperazine)-4-oxide Security Information

Imatinib (Piperazine)-4-oxide Customs Data

  • HS CODE:29333990

Imatinib (Piperazine)-4-oxide Pricemore >>

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Imatinib (Piperazine)-4-oxide Production Method

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